Cas no 716361-76-1 (3-(chlorosulfonyl)-4,5-difluorobenzoic acid)

• Product Name: 3-(chlorosulfonyl)-4,5-difluorobenzoic acid
• CAS No: 716361-76-1
• MF: C₇H₃ClF₂O₄S
• MW: 256.611127138138
• MDL: MFCD09043134
• CID: 4657701
• PubChem ID: 16770844
• Update Time: 2025-10-31

3-(chlorosulfonyl)-4,5-difluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Chlorosulfonyl)-4,5-difluorobenzoic Acid
• 3-(chlorosulfonyl)-4,5-difluorobenzoic acid

• MDL： MFCD09043134
• Inchi： 1S/C7H3ClF2O4S/c8-15(13,14)5-2-3(7(11)12)1-4(9)6(5)10/h1-2H,(H,11,12)
• InChI Key： LYRVUABWLWZHNK-UHFFFAOYSA-N
• SMILES： ClS(C1C(=C(C=C(C(=O)O)C=1)F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 3-(chlorosulfonyl)-4,5-difluorobenzoic acid

Comprehensive Overview of 3-(Chlorosulfonyl)-4,5-difluorobenzoic Acid (CAS No. 716361-76-1)

3-(Chlorosulfonyl)-4,5-difluorobenzoic acid (CAS No. 716361-76-1) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical intermediates and fine chemical synthesis. This compound, characterized by its unique molecular structure, plays a pivotal role in the development of advanced bioactive molecules. Its chlorosulfonyl and difluorobenzoic acid functional groups make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated compounds like 3-(chlorosulfonyl)-4,5-difluorobenzoic acid has surged due to their exceptional chemical stability and bioavailability. Researchers and manufacturers are increasingly focusing on sustainable synthesis methods to produce such compounds, aligning with the global push for green chemistry. This trend is reflected in the growing number of searches for "fluorinated benzoic acid derivatives" and "eco-friendly sulfonation techniques" across academic and industrial platforms.

The synthetic utility of CAS No. 716361-76-1 extends to its use in peptide coupling reactions and polymer modification. Its ability to introduce sulfonyl chloride groups into target molecules makes it invaluable for creating high-performance materials. For instance, it is often employed in the synthesis of liquid crystal displays (LCDs) and advanced coatings, which are critical components in modern electronics and renewable energy technologies.

From a regulatory perspective, 3-(chlorosulfonyl)-4,5-difluorobenzoic acid is handled with care due to its reactive functional groups. However, it is not classified under restricted categories, making it accessible for research and development purposes. This accessibility has led to a spike in inquiries about "safe handling of sulfonyl chlorides" and "scalable production of fluorinated aromatics", highlighting the compound's relevance in both academic and industrial settings.

Looking ahead, the potential applications of 716361-76-1 are vast. Innovations in catalysis and process optimization are expected to further enhance its synthetic efficiency. As the scientific community continues to explore new chemical entities, this compound will undoubtedly remain a cornerstone in the development of next-generation therapeutics and functional materials.